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Compound of Interest

Compound Name: Isoquinolin-5-ol

Cat. No.: B118818

An In-depth Technical Guide to Isoquinolin-5-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoquinolin-5-ol, a key
heterocyclic compound with significant potential in medicinal chemistry and drug discovery.
This document details its chemical properties, synthesis, and known biological activities,
offering valuable insights for researchers in the field.

Core Chemical and Physical Properties

Isoquinolin-5-ol, also known as 5-hydroxyisoquinoline, is an aromatic heterocyclic compound.
Its fundamental properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value Reference
CAS Number 2439-04-5 [1112]
Molecular Formula CsH7NO [1][2]
Molecular Weight 145.16 g/mol [1]

IUPAC Name isoquinolin-5-ol [1]
Synonyms 5-Hydroxyisoquinoline [1]
Appearance Beige granular powder [1]

SMILES Oclcccec2encecl2 [3]

InChi Key CSNXUYRHPXGSJD- 3]

UHFFFAOYSA-N

Synthesis of Isoquinolin-5-ol

A general and effective method for the synthesis of Isoquinolin-5-ol involves the hydrolysis of

5-isoquinolinesulfonic acid.[1] This procedure is widely cited and provides a reliable route to

obtain the target compound.

Experimental Protocol: Synthesis from 5-
Isoquinolinesulfonic Acid[1]

Materials:

Water (400 ml)

Ethyl acetate

Sodium hydroxide (60 g)

Dilute hydrochloric acid

5-Isoquinolinesulfonic acid (23 g)

Silica gel for column chromatography
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Procedure:

To a 500 ml round-bottom flask, add 23 g of 5-isoquinolinesulfonic acid and 400 ml of water.
e Slowly add 60 g of sodium hydroxide to the mixture.

o Heat the reaction mixture to reflux and maintain continuous stirring for 24 hours.

o After 24 hours, cool the mixture to room temperature.

e Adjust the pH of the solution to 5 using dilute hydrochloric acid.

o Perform an extraction with ethyl acetate. Collect the organic phase.

o Concentrate the organic phase under reduced pressure.

 Purify the resulting residue by silica gel column chromatography to yield Isoquinolin-5-ol.
This protocol has been reported to yield approximately 16 g of Isoquinolin-5-ol.[1]

Biological Activity and Potential Sighaling Pathways

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities, including anticancer, anti-inflammatory,
antimicrobial, and antiviral properties.[4][5] Isoquinolin-5-ol itself has been identified as a
valuable fragment in the development of potent enzyme inhibitors.

Kinase Inhibition

Isoquinolin-5-ol has been identified as a fragment-like inhibitor of mitogen-activated protein
kinase-activated protein kinase 2 (MK2), a key enzyme in inflammatory signaling pathways.[3]
This suggests that Isoquinolin-5-ol can serve as a starting point for the development of more
potent and selective MK2 inhibitors for the treatment of inflammatory diseases.

Below is a generalized workflow for fragment-based drug discovery, a process where small
molecules like Isoquinolin-5-ol are identified and optimized into lead compounds.
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Fragment-Based Drug Discovery Workflow.

Modulation of cAMP Signaling

Derivatives of isoquinoline have been shown to inhibit platelet phosphodiesterase, leading to
an increase in intracellular cyclic AMP (cCAMP) levels.[6] This elevation in CAMP can, in turn,
inhibit calcium mobilization and platelet aggregation.[6] While this activity has not been directly
demonstrated for Isoquinolin-5-ol, it represents a plausible mechanism of action for its

derivatives.

The following diagram illustrates the potential role of an isoquinoline derivative in modulating
the cCAMP signaling pathway in platelets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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